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Compound of Interest

Compound Name: Adeninobananin

Cat. No.: B12417451 Get Quote

Introduction: Adeninobananin is a novel fluorescent probe designed for the specific and

sensitive detection of kinase activity in living cells and in vitro assays. Its unique molecular

design allows for a significant increase in fluorescence intensity upon phosphorylation by target

kinases, making it an invaluable tool for high-throughput screening of kinase inhibitors and for

studying cellular signaling pathways. This document provides detailed application notes and

protocols for the use of Adeninobananin in various research contexts.

Physicochemical and Fluorescent Properties
Property Value

Molecular Weight 482.5 g/mol

Excitation Wavelength (max) 495 nm

Emission Wavelength (max) 525 nm

Quantum Yield (phosphorylated) 0.85

Extinction Coefficient 75,000 M⁻¹cm⁻¹

Solubility Soluble in DMSO

Storage -20°C, protected from light
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Adeninobananin can be utilized in a variety of applications, including:

High-Throughput Screening (HTS) for Kinase Inhibitors: The probe's "turn-on" fluorescence

upon phosphorylation provides a robust signal for HTS assays.

Real-time Monitoring of Kinase Activity in Live Cells: Adeninobananin is cell-permeable,

allowing for the dynamic visualization of kinase activity within cellular compartments.

In Vitro Kinase Assays: The probe can be used with purified kinases and substrates to

determine kinetic parameters and screen for inhibitors.

Drug Discovery and Development: Adeninobananin facilitates the identification and

characterization of novel kinase-targeting therapeutics.

Experimental Protocols
In Vitro Kinase Assay Protocol
This protocol is designed for a 96-well plate format, suitable for HTS.

Materials:

Adeninobananin (10 mM stock in DMSO)

Kinase of interest

Kinase substrate (if required by the kinase)

ATP

Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

96-well black microplate

Procedure:

Prepare Assay Components:
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Dilute Adeninobananin to the desired working concentration (e.g., 10 µM) in Assay

Buffer.

Prepare a 2X kinase solution in Assay Buffer.

Prepare a 2X ATP/substrate solution in Assay Buffer.

Assay Reaction:

Add 25 µL of the 2X kinase solution to each well.

Add 25 µL of test compounds (or vehicle for control) to the respective wells.

Incubate for 10 minutes at room temperature.

Initiate the reaction by adding 50 µL of the 2X ATP/substrate solution.

Incubation: Incubate the plate at 30°C for 60 minutes, protected from light.

Fluorescence Measurement: Read the fluorescence intensity at an excitation of 495 nm and

an emission of 525 nm.
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Caption: In Vitro Kinase Assay Workflow.

Live Cell Kinase Activity Assay Protocol
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Materials:

Adeninobananin (10 mM stock in DMSO)

Cells of interest plated in a suitable imaging dish or plate

Cell culture medium

Fluorescence microscope with appropriate filters

Procedure:

Cell Preparation: Plate cells and grow to the desired confluency.

Probe Loading:

Dilute the Adeninobananin stock solution to a final concentration of 5 µM in serum-free

cell culture medium.

Remove the culture medium from the cells and replace it with the Adeninobananin-

containing medium.

Incubate the cells for 30-60 minutes at 37°C in a CO₂ incubator.

Washing: Wash the cells twice with pre-warmed culture medium to remove excess probe.

Imaging:

Image the cells using a fluorescence microscope with filter sets appropriate for an

excitation of ~490 nm and emission of ~520 nm.

Acquire baseline fluorescence images.

Stimulation (Optional): To observe dynamic changes in kinase activity, treat the cells with a

known agonist or antagonist and acquire time-lapse images.
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Caption: Live Cell Imaging Workflow.

Signaling Pathway Visualization
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The following diagram illustrates the general mechanism of action for Adeninobananin in a

cellular context.
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Caption: Adeninobananin Mechanism of Action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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